Cas no 2228780-77-4 (tert-butyl N-2-amino-3-(oxan-3-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(oxan-3-yl)propylcarbamate
• CAS No: 2228780-77-4
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5778792
• PubChem ID: 165716285
• Update Time: 2025-06-07

tert-butyl N-2-amino-3-(oxan-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1883312
• tert-butyl N-[2-amino-3-(oxan-3-yl)propyl]carbamate
• 2228780-77-4
• tert-butyl N-2-amino-3-(oxan-3-yl)propylcarbamate

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(16)15-8-11(14)7-10-5-4-6-17-9-10/h10-11H,4-9,14H2,1-3H3,(H,15,16)
• InChI Key： JYRDWMWSCATHIH-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-3-(oxan-3-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(oxan-3-yl)propylcarbamate (CAS No. 2228780-77-4)

The compound tert-butyl N-2-amino-3-(oxan-3-yl)propylcarbamate (CAS No. 2228780-77-4) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl carbamate group and an oxan-3-yl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently explore its applications in drug discovery, particularly in the design of protease inhibitors and receptor modulators. The growing interest in peptide-based therapeutics and small molecule drugs has further amplified the relevance of this compound in modern medicinal chemistry.

One of the key reasons for the popularity of tert-butyl N-2-amino-3-(oxan-3-yl)propylcarbamate is its role as a protecting group in synthetic chemistry. The tert-butoxycarbonyl (Boc) group is known for its stability under various reaction conditions, allowing selective deprotection when required. This property is particularly advantageous in multi-step syntheses, where precise control over functional group reactivity is essential. Additionally, the incorporation of the oxan-3-yl ring introduces stereochemical complexity, which is often desirable in the development of chiral drugs targeting specific biological pathways.

In recent years, the demand for high-purity intermediates like CAS No. 2228780-77-4 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic labs alike seek reliable sources of this compound to accelerate their R&D efforts. The compound's compatibility with solid-phase peptide synthesis (SPPS) and solution-phase methods further enhances its utility, making it a versatile tool for chemists working on peptidomimetics and bioconjugation strategies.

From a regulatory perspective, tert-butyl N-2-amino-3-(oxan-3-yl)propylcarbamate is classified as a non-hazardous material under standard laboratory conditions, aligning with global safety guidelines. Its stability and low toxicity profile make it suitable for large-scale production, addressing the needs of industrial applications. However, proper handling and storage protocols are still recommended to maintain its integrity and prevent degradation over time.

The synthesis of CAS No. 2228780-77-4 typically involves amide coupling reactions and carbamate formation, with yields optimized through careful selection of catalysts and solvents. Recent publications have highlighted innovative approaches to improve the efficiency of these processes, reducing waste and enhancing sustainability—a critical consideration in today's green chemistry-focused research environment. These developments align with the broader industry trend toward eco-friendly synthesis and atom economy.

Looking ahead, the compound's potential extends beyond traditional pharmaceutical applications. Emerging fields such as biomaterials and drug delivery systems are exploring its use in designing functionalized carriers and scaffolds. As the scientific community continues to uncover new roles for tert-butyl N-2-amino-3-(oxan-3-yl)propylcarbamate, its significance in both academic and industrial settings is expected to grow, solidifying its position as a cornerstone in synthetic chemistry.